Cas no 66505-09-7 (Methyl 2-bromo-2-(p-tolyl)acetate)

• Product Name: Methyl 2-bromo-2-(p-tolyl)acetate
• CAS No: 66505-09-7
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 964118
• PubChem ID: 10490396
• Update Time: 2025-04-19

Methyl 2-bromo-2-(p-tolyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-2-(p-tolyl)acetate
• bromo-p-tolyl-acetic acid methyl ester
• 66505-09-7
• FCYCFLODHZGXDV-UHFFFAOYSA-N
• methyl 2-bromo-2-p-tolylacetate
• Methyl2-bromo-2-(p-tolyl)acetate
• SCHEMBL4776154
• AKOS015891414
• FT-0741972
• DB-014724

• Inchi： 1S/C10H11BrO2/c1-7-3-5-8(6-4-7)9(11)10(12)13-2/h3-6,9H,1-2H3
• InChI Key： FCYCFLODHZGXDV-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 241.99400
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 272.782°C at 760 mmHg
• Flash Point: 118.775°C
• Refractive Index: 1.548
• PSA: 26.30000
• LogP: 2.60400